Pentasulfanide

• Molecular Formula: HS5-
• Molecular Weight: 161.3 g/mol
• InChI: InChI=1S/H2S5/c1-3-5-4-2/h1-2H/p-1
• InChI Key: FBNHIFPJXGPDIP-UHFFFAOYSA-M
• SMILES: SSSS[S-]

Description

Pentasulfanide is a sulfur hydride. It is a conjugate base of a pentasulfane. It is a conjugate acid of a pentasulfide(2-).

Scientific Research Applications

• Industrial Applications and Safety Standards : A study by Ogudov et al. (2022) explored the safety standards for pentasodium salt of diethylenetriaminepentaacetic acid, highlighting its use in the chemical industry and the necessity for establishing normative hygienic standards due to its wide range of toxic properties (Ogudov et al., 2022).

• Desulfurization in Industrial Processes : Research by Khudoyarova et al. (2020) discussed the extraction of sulfides from water-alkaline solutions for use in high-temperature greases, establishing conditions for obtaining pentasulfide sodium and its adsorption properties (Khudoyarova et al., 2020).

• Environmental and Photodegradation Properties : Jackson and Mabury (2009) investigated the environmental properties of pentafluorosulfanyl compounds, focusing on their physical properties, photodegradation, and potential as environmentally safer alternatives to existing compounds (Jackson & Mabury, 2009).

• Chemical Reactions and Complex Formation : Artemkina et al. (2020) studied the reactions of amorphous pentasulfides with tetramethylthiuramdisulfide and halogens, leading to the formation of new molecular complexes and coordination polymers, highlighting the reactivity and potential applications of pentasulfides in chemical synthesis (Artemkina et al., 2020).